Germanium disulfide

• IUPAC Name: bis(sulfanylidene)germane
• InChI: InChI=1S/GeS2/c2-1-3
• InChI Key: YIZVROFXIVWAAZ-UHFFFAOYSA-N
• Canonical SMILES: S=[Ge]=S
• Molecular Formula: GeS2
• DSSTOX Substance ID: DTXSID2065177
• Molecular Weight: 136.8 g/mol
• CAS No.: 12025-34-2

Description

Germanium disulfide, also known as Germanium(IV) sulfide, is an inorganic compound with the chemical formula GeS₂. It is a white, high-melting crystalline solid that forms a three-dimensional polymeric structure. This compound is notable for its high melting point and its unique structural properties, which distinguish it from other similar compounds such as silicon disulfide .

Mechanism of Action

Target of Action

Germanium disulfide (GeS2) is an inorganic compound that forms a 3-dimensional polymer It’s known that the compound interacts with various elements and compounds during its formation and dissolution .

Mode of Action

It is known that GeS2 is produced by treating a solution of germanium tetrachloride in a concentrated hydrochloric acid solution with hydrogen sulfide . It precipitates as a white solid and is insoluble in water. It dissolves in aqueous solutions of sodium sulfide owing to the formation of thiogermanates .

Biochemical Pathways

It’s worth noting that disulfide bonds play a crucial role in the folding and structural stabilization of many important extracellular peptide and protein molecules, including hormones, enzymes, growth factors, toxins, and immunoglobulins .

Pharmacokinetics

It’s known that ges2 is insoluble in water but soluble in liquid ammonia . This solubility characteristic may influence its bioavailability.

Result of Action

It’s known that ges2 forms a 3-dimensional polymer, in contrast to silicon disulfide, which is a one-dimensional polymer . The Ge-S distance in the compound is 2.19 Å .

Action Environment

The action of GeS2 can be influenced by environmental factors. For instance, its solubility can be affected by the presence of certain substances. It’s insoluble in water but dissolves in aqueous solutions of sodium sulfide . Furthermore, GeS2 is found in natural environments, specifically in fumaroles of some burning coal-mining waste heaps .

Biochemical Analysis

Biochemical Properties

Germanium, the primary element in Germanium disulfide, is a biologically active trace element for animals and humans . It is involved in metabolic processes in the human body . Germanium compounds have been found to delay the development of some malignant tumors, act as analgesics, and protect against radioactive radiation . Due to its unique properties, germanium can also affect various biochemical processes, stimulate tissue oxygenation, help cleanse the body of poisons and toxins, accelerate wound healing, have a beneficial effect on blood composition, and strengthen the immune system .

Cellular Effects

Germanium compounds have been found to have antiviral, interferon-inducing, adaptogenic, cardio- and hepatoprotective, antitoxic, analgesic, hypotensive, antianemic, and other activities . These compounds have versatile pharmacodynamic characteristics, including hepato-, neuro- and cardioprotective, and antihypoxic activity

Molecular Mechanism

It is known that this compound is produced by treating a solution of germanium tetrachloride in a concentrated hydrochloric acid solution with hydrogen sulfide . It precipitates as a white solid

Preparation Methods

Synthetic Routes and Reaction Conditions: Germanium disulfide can be synthesized through several methods. One common laboratory method involves treating a solution of germanium tetrachloride in concentrated hydrochloric acid with hydrogen sulfide. This reaction precipitates this compound as a white solid .

Industrial Production Methods: In industrial settings, this compound is often produced by reacting germanium dioxide with hydrogen sulfide at elevated temperatures. This method ensures a high yield of the desired product and is scalable for large-scale production .

Chemical Reactions Analysis

Types of Reactions: Germanium disulfide undergoes various chemical reactions, including:

Oxidation: this compound can be oxidized to form germanium dioxide.

Reduction: It can be reduced to elemental germanium under specific conditions.

Substitution: this compound reacts with sodium sulfide to form thiogermanates.

Common Reagents and Conditions:

Oxidation: Typically involves oxygen or other oxidizing agents.

Reduction: Often requires hydrogen gas or other reducing agents.

Substitution: Sodium sulfide is a common reagent for substitution reactions.

Major Products:

Oxidation: Germanium dioxide (GeO₂)

Reduction: Elemental germanium (Ge)

Substitution: Thiogermanates (e.g., Na₂GeS₃)

Scientific Research Applications

Germanium disulfide has a wide range of applications in scientific research:

Chemistry: It is used in the synthesis of various germanium-containing compounds and as a precursor for other germanium sulfides.

Biology: Research is ongoing into its potential biological applications, including its use in biosensors.

Medicine: this compound is being investigated for its potential therapeutic properties, particularly in the field of oncology.

Industry: It is used in the production of semiconductors and as an electrode material in batteries

Comparison with Similar Compounds

• Silicon disulfide (SiS₂)
• Germanium dioxide (GeO₂)
• Germanium monosulfide (GeS)
• Germanium diselenide (GeSe₂)
• Lead disulfide (PbS₂)
• Tin disulfide (SnS₂)

Uniqueness: Germanium disulfide is unique due to its three-dimensional polymeric structure, which contrasts with the one-dimensional structure of silicon disulfide. This structural difference imparts distinct physical and chemical properties to this compound, making it particularly valuable in applications requiring high thermal stability and specific electronic characteristics .

Customer Q & A

Q1: What is the molecular formula and weight of germanium disulfide?

A1: The molecular formula of this compound is GeS2. Its molecular weight is 136.75 g/mol.

Q2: What are the different polymorphs of GeS2?

A2: this compound exists in three main forms: an amorphous form (a-GeS₂), a layered crystalline form (2d-GeS₂), and a quartz-like crystalline form (3d-GeS₂) []. The layered 2d-GeS₂ is a promising candidate for UV-polarized photodetection due to its wide band gap and anisotropic properties [].

Q3: How does pressure affect the structure of GeS2 glass?

A3: Under high pressure, GeS₂ glass undergoes a gradual transition from a low-density amorphous state to a metallic high-density amorphous state. This change involves alterations in the local coordination of both germanium (Ge) and sulfur (S) atoms [].

Q4: How does the synthesis temperature influence the structure of GeS2 glass?

A4: Higher synthesis temperatures for GeS₂ glass lead to increased bond angle disorder and the formation of stronger Ge-S bonds within the tetrahedral structure. Varying the thermal history within the vitrification temperature range also significantly impacts the structural network [].

Q5: What is the role of chemical disorder in the glass formation of GeS2?

A5: Chemical disorder in molten GeS₂ influences its glass-forming ability. Germanium-rich local environments are crucial for glass formation at high cooling rates. A slight deviation from stoichiometry to GeS_2.01 can significantly reduce the required cooling rate [, ].

Q6: What unique optical properties make GeS2 suitable for specific applications?

A6: GeS₂ exhibits polarization-sensitive photodetection in the UV region due to its wide band gap (>3 eV) and significant in-plane anisotropy []. This makes it suitable for UV-polarized photodetection applications in fields like aerospace and space communications [].

Q7: How does pressure affect the optical properties of different GeS2 forms?

A7: Hydrostatic pressure causes a redshift in the optical bandgap of all three GeS₂ forms, with the effect being most pronounced in a-GeS₂. The infrared refractive index increases significantly with pressure for both a-GeS₂ and 2d-GeS₂, implying a substantial pressure-induced decrease in the average band gap. In contrast, 3d-GeS₂ shows a smaller refractive index change [].

Q8: What insights do density functional molecular dynamics simulations provide about the electronic structure of amorphous GeS2?

A8: Simulations reveal a strong agreement between the computed electronic density of states and experimental XPS measurements. Analysis of the partial EDOS and inverse participation ratio, along with electronic contour plots, helps elucidate the nature of covalent bonds and charge transfer mechanisms within the amorphous structure [].

Q9: How is GeS2 used in second harmonic generation applications?

A9: Chalcogenide glasses based on this compound exhibit high second-order susceptibilities upon thermal poling. This property makes them suitable for second harmonic generation applications. For instance, the Ge₂₅Sb₁₀S₆₅ glass composition, after optimization of the poling treatment, has shown a second-order coefficient χ(2) of up to 8 pm V^–1 [].

Q10: How do the properties of GeS2 facilitate its use in phase-change materials?

A10: Bulk glassy GeTe₂, structurally similar to GeS₂, has shown potential as a precursor for next-generation phase-change materials. The discovery of this tetrahedral GeX₂ family member opens up new avenues for exploring novel chalcogenide-based phase-change materials [].

Q11: Can you elaborate on the role of GeS2 in fast ion transport within glasses?

A11: Studies on sodium and silver vitreous sulfides suggest that isolated sulfur (S_iso), surrounded only by mobile cations, plays a crucial role in facilitating fast ion transport. The S_iso/S_tot ratio serves as a reliable indicator of ionic conductivity, highlighting the significance of interconnected pathways involving S_iso for enhanced ion diffusion in glassy electrolytes [].

Q12: What are some promising areas for future research on this compound?

A12: Future research can explore:

• Optimizing GeS₂-based materials for high-performance, self-powered UV photodetection, particularly for large-area applications [].
• Further investigating the potential of GeS₂ and related compounds as solid electrolytes for high-capacity solid-state batteries, focusing on strategies to enhance ionic conductivity [].
• Developing scalable methods for the controlled synthesis of GeS₂ nanostructures with tailored properties for applications in optoelectronics and energy storage [].